Cas no 2098088-34-5 (2-(1-Fluorovinyl)thiophene)

• Product Name: 2-(1-Fluorovinyl)thiophene
• CAS No: 2098088-34-5
• MF: C₆H₅FS
• MW: 128.167303800583
• CID: 5726152
• PubChem ID: 90901543
• Update Time: 2025-06-15

2-(1-Fluorovinyl)thiophene Chemical and Physical Properties

Names and Identifiers

• AKOS026714005
• 2-(1-fluoroethenyl)thiophene
• F1967-3019
• 2098088-34-5
• 2-(1-fluorovinyl)thiophene
• 2-(1-Fluorovinyl)thiophene

• Inchi： 1S/C6H5FS/c1-5(7)6-3-2-4-8-6/h2-4H,1H2
• InChI Key： DMQYQEMIMYOVSY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=C)F

Computed Properties

• Exact Mass: 128.00959950g/mol
• Monoisotopic Mass: 128.00959950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(1-Fluorovinyl)thiophene

Introduction to 2-(1-Fluorovinyl)thiophene (CAS No. 2098088-34-5)

2-(1-Fluorovinyl)thiophene, with the chemical identifier CAS No. 2098088-34-5, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound belongs to the thiophene family, which is well-known for its broad applications in organic electronics, pharmaceuticals, and agrochemicals. The presence of a fluorovinyl group in its molecular structure introduces additional reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The fluorovinyl moiety in 2-(1-Fluorovinyl)thiophene is particularly noteworthy because fluorine atoms are known to influence the electronic properties of molecules significantly. Fluorine's high electronegativity can lead to increased electron-withdrawing effects, which can modulate the reactivity and stability of the compound. This characteristic makes 2-(1-Fluorovinyl)thiophene a promising candidate for applications in optoelectronic devices, where precise control over electron transport properties is essential.

In recent years, there has been a surge in research focused on developing novel materials for organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic applications. 2-(1-Fluorovinyl)thiophene has been explored as a building block for synthesizing conjugated polymers and small molecules that exhibit excellent charge transport properties. These materials are crucial for improving the efficiency and performance of next-generation electronic devices.

One of the most compelling aspects of 2-(1-Fluorovinyl)thiophene is its potential as a precursor for the development of pharmaceuticals. Thiophene derivatives have long been recognized for their biological activity, with many drugs on the market containing thiophene rings in their structures. The introduction of a fluorovinyl group can enhance the metabolic stability and bioavailability of these compounds, making them more effective in therapeutic applications. Researchers are currently investigating how 2-(1-Fluorovinyl)thiophene can be utilized to synthesize novel antiviral and anticancer agents.

The synthesis of 2-(1-Fluorovinyl)thiophene typically involves advanced organic reactions, such as cross-coupling reactions and fluorination processes. These synthetic strategies require careful optimization to ensure high yields and purity. Recent advancements in catalytic systems have made it possible to produce 2-(1-Fluorovinyl)thiophene more efficiently, which is crucial for scaling up production for industrial applications.

In the realm of materials science, 2-(1-Fluorovinyl)thiophene has been used to create novel polymers with tailored optical and electronic properties. These polymers are being tested in various applications, including flexible electronics, sensors, and coatings. The ability to fine-tune the properties of these materials by modifying the molecular structure makes 2-(1-Fluorovinyl)thiophene an indispensable tool for material scientists.

The environmental impact of using 2-(1-Fluorovinyl)thiophene is also an area of growing interest. As sustainability becomes increasingly important in chemical manufacturing, researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. Some studies have shown that biocatalytic methods can be used to produce 2-(1-Fluorovinyl)thiophene with high selectivity and low environmental impact.

Future research directions for 2-(1-Fluorovinyl)thiophene include exploring its potential in photodynamic therapy and as a component in smart materials that can respond to external stimuli. The versatility of this compound makes it a valuable asset in both academic research and industrial development. As our understanding of its properties continues to grow, it is likely that we will see even more innovative applications emerge.

In conclusion, 2-(1-Fluorovinyl)thiophene (CAS No. 2098088-34-5) is a multifunctional compound with significant potential in pharmaceuticals, materials science, and electronics. Its unique structural features make it an ideal candidate for developing next-generation technologies that address some of today's most pressing challenges. As research progresses, we can expect to see even more exciting applications for this remarkable molecule.